(2-Bromo-5-methoxyphenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (2-bromo-5-methoxyphenyl)-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H16BrF3N2O3/c1-26-12-2-3-15(19)14(9-12)17(25)24-7-5-13(10-24)27-16-8-11(4-6-23-16)18(20,21)22/h2-4,6,8-9,13H,5,7,10H2,1H3
• InChI Key: DTFUUCSEKLZBCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)N2CCC(C2)OC3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H16BrF3N2O3
• Molecular Weight: 445.2 g/mol
• CAS No.: 2034391-39-2

Description

(2-Bromo-5-methoxyphenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H16BrF3N2O3 and its molecular weight is 445.236. The purity is usually 95%.
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Scientific Research Applications

Phosphonic Acid Applications

Phosphonic acids, characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom, are used across a wide range of applications due to their bioactive properties, bone targeting, and use in the design of materials and for surface functionalization. These applications span chemistry, biology, and physics, highlighting the importance of phosphonic acid synthesis in numerous research projects (Sevrain, Berchel, Couthon, & Jaffrès, 2017).

Pyrrolidine in Drug Discovery

Pyrrolidine, a five-membered nitrogen heterocycle, is widely utilized in medicinal chemistry for the development of compounds to treat human diseases. Its versatility comes from the ability to efficiently explore pharmacophore space due to sp3-hybridization, contribution to stereochemistry, and increased three-dimensional coverage. Pyrrolidine and its derivatives, including pyrrolizines and pyrrolidine-2,5-diones, have been reported for their selectivity and bioactivity, underscoring their importance in drug discovery (Li Petri et al., 2021).

Methoxyphenols in Atmospheric Reactivity

Methoxyphenols, emitted from lignin pyrolysis and used as tracers for biomass burning, have their atmospheric reactivity thoroughly reviewed, including gas-phase, particle-phase, and aqueous-phase reactions, as well as their formation of secondary organic aerosols (SOA). These studies are critical for understanding the environmental impact and degradation pathways of methoxyphenols, offering a framework for assessing the atmospheric fate of similar compounds (Liu, Chen, & Chen, 2022).

Safety and Hazards

This compound may be considered hazardous. Similar compounds like 3-Bromo-2-methoxy-5-(trifluoromethyl)pyridine can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s recommended to handle such compounds with appropriate safety measures.